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Compound of Interest

Compound Name: T100-Mut

Cat. No.: B12379129

This document provides essential safety and handling procedures for T100-Mut, a potent, non-
volatile, powdered mutagenic compound. Adherence to these guidelines is mandatory for all
personnel involved in the handling, storage, and disposal of this substance to minimize
exposure risk and ensure a safe laboratory environment.

Hazard Assessment and Engineering Controls

T100-Mut is a confirmed mutagen and is suspected to be a carcinogen and reproductive
toxicant. The primary routes of exposure are inhalation of aerosolized powder and dermal
absorption. All handling of T100-Mut powder must be performed within a certified Class Il, Type
B2 Biosafety Cabinet (BSC) or a powder containment hood that is vented to the outside. A
dedicated, labeled area for T100-Mut work must be established.

Required Personal Protective Equipment (PPE)

Full PPE is required at all times when handling T100-Mut in any form (powder or solution). The
following table summarizes the required equipment and specifications.

Table 1: PPE Requirements for T100-Mut Handling
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PPE Category

Specification

Purpose

Primary Gloves

Nitrile, 4 mil minimum

thickness

Primary barrier against dermal

contact.

Secondary Gloves

Neoprene or thicker nitrile, 8

mil minimum

Outer protection, changed

frequently.

Body Protection

Disposable, solid-front gown

with tight-fitting cuffs

Protects against spills and

contamination.

Eye Protection

ANSI Z87.1-rated safety

glasses or goggles

Protects eyes from splashes or

aerosols.

Respiratory

N95 or higher respirator

Required for handling powder

outside of a containment hood.

Quantitative Safety Data

The selection of appropriate PPE is critical. The following data provides guidance on the
protective limitations of commonly used laboratory safety equipment against T100-Mut or its
recommended solvent, Dimethyl Sulfoxide (DMSO).

Table 2: Glove Breakthrough Time (ASTM F739)

T100-Mut (in
Glove Material Thickness DMSO) Rating
Breakthrough Time
Nitrile 4 mil > 60 minutes Good
Nitrile 8 mil > 240 minutes Excellent
Neoprene 8 mil > 480 minutes Excellent
Latex 4 mil < 10 minutes Not Recommended

Table 3: Respirator Filter Efficiency
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Efficiency against

Respirator Type Filter Class 0.3 Micron Recommended Use
Particles
Standard for powder
N95 N95 >95% handling inside
containment.
Recommended for
P100 P100 >99.97% spill cleanup or

emergency response.

Operational Plan: Handling and Workflow

Proper workflow is essential to prevent contamination. The following diagram illustrates the

required sequence for gowning and de-gowning when working with T100-Mut.
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IGPE Donning Sequence (Enter Clean Area}

1. Don Inner Gloves

2. Don Disposable Gown

3. Don Outer Gloves (over cuffs)

A

PE Doffing Sequence (Exit into Ante-Room}

1. Wipe Down Outer Gloves

2. Remove Outer Gloves

3. Remove Gown (turn inside out)

4. Remove Eye Protection

4. Don Eye Protection
J

5. Remove Inner Gloves

6. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow for T100-Mut.

Experimental Protocol: Preparation of 10mM T100-
Mut Stock Solution

This protocol details the steps for safely weighing T100-Mut powder and reconstituting it in a
solvent.

Materials:
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e T100-Mut powder (MW: 450.5 g/mol )

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Certified analytical balance inside a powder containment hood
e Weighing paper

e Spatula

e 1.5 mL sterile microcentrifuge tubes

o Calibrated micropipettes and sterile tips

Procedure:

e Preparation: Don all required PPE as per the donning sequence in Section 4.0. Ensure the
powder containment hood is operational.

o Tare Balance: Place a piece of weighing paper on the analytical balance and tare the weight.

e Weighing: Carefully weigh 4.5 mg of T100-Mut powder onto the weighing paper. Critical
Step: Perform this action slowly to avoid creating aerosols.

o Transfer: Carefully fold the weighing paper and transfer the powder into a 1.5 mL
microcentrifuge tube.

¢ Solubilization: Using a calibrated pipette, add 1.0 mL of anhydrous DMSO to the tube.

e Mixing: Cap the tube securely and vortex for 60 seconds or until the powder is completely
dissolved.

o Labeling: Clearly label the tube with "T100-Mut," the concentration (10mM), the solvent
(DMSO), the date, and the preparer's initials.

o Storage: Store the stock solution at -20°C in a clearly marked, secondary container.
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» Decontamination: Decontaminate the spatula, weighing paper, and any surfaces with a 10%
bleach solution followed by a 70% ethanol wipe. Dispose of all contaminated disposables as
T100-Mut waste.

» Doffing: Remove PPE according to the doffing sequence in Section 4.0.

Disposal Plan

All materials that have come into contact with T100-Mut are considered hazardous waste and
must be disposed of accordingly.

¢ Solid Waste: Contaminated gloves, gowns, pipette tips, and tubes must be placed in a
dedicated, sealed, and clearly labeled hazardous waste container. The container should be
lined with a yellow chemotherapy waste bag.

e Liquid Waste: Unused or expired T100-Mut solutions must be collected in a labeled, sealed
hazardous liquid waste container. Do not mix with other chemical waste streams.

» Sharps Waste: Needles or syringes used for administering T100-Mut solutions must be
disposed of immediately in a designated chemotherapy sharps container.

Emergency Procedures: Spill Response

In the event of a T100-Mut spill, follow the procedure outlined below. A spill kit containing all
necessary materials must be readily accessible in the laboratory.
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Spill Detected

1. Alert Others & Evacuate Area

2. Don P100 Respirator & Full PPE

l

3. Cover Spill with Absorbent Pads

4. Apply 10% Bleach Solution

@15 Minutes Conta@

6. Collect Waste into HazMat Bag

7. Wipe Area with 70% Ethanol

Spill Neutralized

Click to download full resolution via product page

Caption: Emergency Spill Response Plan for T100-Mut.
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 To cite this document: BenchChem. [Standard Operating Procedure: Handling and Disposal
of T100-Mut]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12379129#personal-protective-equipment-for-
handling-t100-mut]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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